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Etravirine-13C3 Etravirine-13C3
Brand Name: Vulcanchem
CAS No.: 1189671-48-4
VCID: VC0024274
InChI: InChI=1S/C20H15BrN6O/c1-11-7-14(10-23)8-12(2)17(11)28-19-16(21)18(24)26-20(27-19)25-15-5-3-13(9-22)4-6-15/h3-8H,1-2H3,(H3,24,25,26,27)/i16+1,18+1,19+1
SMILES: CC1=CC(=CC(=C1OC2=NC(=NC(=C2Br)N)NC3=CC=C(C=C3)C#N)C)C#N
Molecular Formula: C20H15BrN6O
Molecular Weight: 438.262

Etravirine-13C3

CAS No.: 1189671-48-4

Reference Standards

VCID: VC0024274

Molecular Formula: C20H15BrN6O

Molecular Weight: 438.262

Etravirine-13C3 - 1189671-48-4

CAS No. 1189671-48-4
Product Name Etravirine-13C3
Molecular Formula C20H15BrN6O
Molecular Weight 438.262
IUPAC Name 4-[6-amino-5-bromo-2-(4-cyanoanilino)(4,5,6-13C3)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
Standard InChI InChI=1S/C20H15BrN6O/c1-11-7-14(10-23)8-12(2)17(11)28-19-16(21)18(24)26-20(27-19)25-15-5-3-13(9-22)4-6-15/h3-8H,1-2H3,(H3,24,25,26,27)/i16+1,18+1,19+1
Standard InChIKey PYGWGZALEOIKDF-WTZVUXPESA-N
SMILES CC1=CC(=CC(=C1OC2=NC(=NC(=C2Br)N)NC3=CC=C(C=C3)C#N)C)C#N
Synonyms 4-[[6-Amino-5-bromo-2-[(4-cyanophenyl)amino]-4-pyrimidinyl-13C3]oxy]-3,5-dimethyl_x000B_-benzonitrile; R 165335-13C3; TMC 125-13C3;
PubChem Compound 71316697
Last Modified Nov 11 2021
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